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Compound of Interest

Compound Name: Glucokinase activator 8

Cat. No.: B15576069 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Glucokinase activator 8 (CAS Number: 349549-38-8),

fostering a secure and compliant laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Glucokinase activator 8 with

appropriate care. Always work in a well-ventilated area and wear suitable personal protective

equipment (PPE), including chemical-resistant gloves, and tightly fitting safety goggles.[1]

Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[1] In case of

a spill, do not let the chemical enter drains.[1] Collect the spillage using spark-proof tools and

explosion-proof equipment and arrange for disposal.[1]

Disposal of Glucokinase Activator 8
The primary method for the disposal of Glucokinase activator 8 is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] It is

imperative that this material is not discharged into sewer systems or contaminated water,

foodstuffs, feed, or seed.[1]

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect waste Glucokinase activator 8 in a suitable, closed, and properly labeled

container.[1][2]

Ensure the container is chemically compatible with the compound.[3]

Storage:

Store the waste container in a dry, cool, and well-ventilated place.[1]

Keep it separate from incompatible materials and foodstuff containers.[1]

The storage area should be a designated satellite accumulation area.

Labeling:

Clearly label the waste container as "Hazardous Waste" and identify the contents as

"Glucokinase activator 8."

Include the accumulation start date on the label.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and disposal.[4]

Provide them with the Safety Data Sheet (SDS) for Glucokinase activator 8.

Disposal of Contaminated Materials and Empty
Containers
Contaminated Materials:

Any materials, such as PPE or absorbent pads, that come into contact with Glucokinase
activator 8 should be collected and disposed of as hazardous waste following the same

procedure as the chemical itself.[1]

Empty Containers:
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Containers that held Glucokinase activator 8 can be triple-rinsed with an appropriate

solvent.[1][5] The rinsate should be collected and disposed of as hazardous chemical waste.

After triple-rinsing, the container can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill, or offered for recycling or reconditioning.[1]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[1]

Quantitative Data Summary
While specific quantitative disposal limits for Glucokinase activator 8 are not detailed in the

available safety data sheets, general laboratory guidelines for hazardous waste accumulation

should be followed.

Parameter Guideline Source

Maximum Accumulation

Volume

A maximum of 55 gallons of

hazardous waste may be

stored in a Satellite

Accumulation Area.

[4]

Acutely Toxic Waste Limit

For acutely toxic "P-listed"

chemical waste, a maximum of

one quart of liquid or one

kilogram of solid may be

accumulated.

[4]

Storage Time

Opened containers of

hazardous waste should be

disposed of within 6 months.

Unopened containers should

be disposed of within one year.

[5]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for Glucokinase activator 8, the following

diagram outlines the key steps from initial handling to final disposal.
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Preparation & Handling

Waste Collection & Storage

Disposal Process

Final Disposition

Start: Handling Glucokinase Activator 8

Wear Appropriate PPE
(Gloves, Goggles)

Work in a Well-Ventilated Area

Collect Waste in a
Compatible & Closed Container

Label Container:
'Hazardous Waste - Glucokinase Activator 8'

Store in a Designated,
Cool, Dry, Ventilated Area

Contact EHS or Licensed
Waste Disposal Company

Provide Safety Data Sheet

Schedule Waste Pickup

Disposal by Licensed Facility
(Incineration or Chemical Destruction)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Glucokinase activator 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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